What is Fludarabine?
Fludarabine is used to treat chronic lymphocytic (CLL) and in immunosuppressive regimens to prepare for hematopoietic stem cell transplantation. Fludarabine is associated with a low rate of transient serum enzyme levels during therapy. It has rarely been implicated with clinically apparent acute liver injury and jaundice. Fludarabine's immunosuppressive properties are potent and associated with many cases of reactivating hepatitis B.
Pharmacology of Fludarabine
Fludarabine is an antiviral fluorinated nucleotide analog to vidarabine (ara–A). It has antineoplastic activities.
Fludarabine is administered parenterally as an intracellular phosphate salt. After rapidly dephosphorylated into 2-fluoroara-A, Fludarabine's phosphate is phosphorylated intracellularly using deoxycytidine kinase. This metabolite could inhibit DNA poly...